Cas no 26621-44-3 (3-nitropyrazole)

• Product Name: 3-nitropyrazole
• CAS No: 26621-44-3
• MF: C₃H₃N₃O₂
• MW: 113.074819803238
• MDL: MFCD00159621
• CID: 52979
• PubChem ID: 253660396
• Update Time: 2025-08-02

3-nitropyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1H-pyrazole
• 3-nitro pyrazole
• 3-Nitro-1H-pyrazole
• 3-nitro-1H-pyrazole(SALTDATA: FREE)
• 3-Nitropyrazole
• 1H-Pyrazole, 3-nitro-
• nitropyrazole
• Pyrazole, 3-nitro-
• MZRUFMBFIKGOAL-UHFFFAOYSA-N
• 3-nitro-2H-pyrazole
• Djw 94
• 5-NITRO-1H-PYRAZOL
• 5-nitropyrazole
• 3-nitropyrazol
• aci-nitropyrazole
• 3-Nitro-pyrazole
• 3-nitro-
• PubChem8639
• 3-nitro-(1H)pyrazole
• KSC204C6T
• 3-Nitro-1H-pyrazole, AldrichCPR
• EBD40342
• BCP10030
• HY-W002457
• Djw-94
• SB40533
• SY009101
• AKOS005424497
• CS-W002457
• BB 0218123
• N0937
• Z449369080
• BB 0257637
• SCHEMBL938
• AKOS000307940
• FT-0648298
• A5253
• MFCD00238787
• AM20090327
• SCHEMBL13011421
• W-202132
• PS-4339
• MFCD00159621
• DTXSID20181168
• 26621-44-3
• EN300-43788
• RS-0374
• ALBB-004466
• DB-002066
• STK263688
• 3-nitropyrazole

• MDL： MFCD00159621
• Inchi： 1S/C3H3N3O2/c7-6(8)3-1-2-4-5-3/h1-2H,(H,4,5)
• InChI Key： MZRUFMBFIKGOAL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=NN1)=O

Computed Properties

• Exact Mass: 113.02300
• Monoisotopic Mass: 113.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5
• Molecular Weight: 113.08
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4

Experimental Properties

• Color/Form: Light brown powder
• Density: 1.552
• Melting Point: 174.0 to 178.0 deg-C
• Boiling Point: 333.9℃ at 760 mmHg
• Flash Point: 155.8℃
• Refractive Index: 1.612
• PSA: 74.50000
• LogP: 0.84110

3-nitropyrazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 3-nitropyrazole

3-Nitropyrazole (CAS No. 26621-44-3): A Comprehensive Overview

3-Nitropyrazole, also known by its CAS number 26621-44-3, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the pyrazole family, which is a five-membered ring consisting of two adjacent nitrogen atoms and three carbon atoms. The nitro group (-NO₂) substitution at the third position of the pyrazole ring imparts unique chemical and physical properties to 3-nitropyrazole, making it a versatile building block for various applications.

The synthesis of 3-nitropyrazole typically involves the nitration of pyrazole derivatives under controlled conditions. Recent advancements in nitration techniques have enabled researchers to achieve higher yields and better control over the regioselectivity of the reaction. For instance, studies have shown that the use of mixed acid systems or microwave-assisted nitration can significantly improve the efficiency of the process while minimizing side reactions. These methods are particularly valuable for large-scale production and have been adopted in both academic and industrial settings.

One of the most promising applications of 3-nitropyrazole lies in its use as an intermediate in the synthesis of advanced materials. Researchers have demonstrated that this compound can serve as a precursor for the development of novel coordination polymers, metal-organic frameworks (MOFs), and covalent organic frameworks (COFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and excellent catalytic activity, making them ideal for applications in gas storage, catalysis, and sensing technologies. Recent studies have highlighted the potential of 3-nitropyrazole-based MOFs in capturing CO₂ and other greenhouse gases, contributing to environmental sustainability efforts.

In the field of pharmacology, 3-nitropyrazole has shown potential as a lead compound for drug discovery. Its ability to act as a ligand for various metal ions has led to its use in designing metallo-drugs targeting diseases such as cancer and neurodegenerative disorders. For example, a study published in 2023 revealed that 3-nitropyrazole-containing complexes exhibit potent anti-cancer activity by selectively targeting tumor cells while minimizing toxicity to healthy tissues. This finding underscores the importance of further research into 3-nitropyrazole's medicinal chemistry applications.

Another area where 3-nitropyrazole has made significant contributions is in agrochemicals. The compound has been explored as a component in herbicides and fungicides due to its ability to inhibit key enzymes involved in plant growth regulation. Recent research has focused on developing eco-friendly formulations of 3-nitropyrazole-based agrochemicals, which offer enhanced efficacy while reducing environmental impact. These developments align with global efforts to promote sustainable agriculture and reduce chemical residues in food products.

The physical properties of 3-nitropyrazole are also worth noting. It exists as a crystalline solid with a melting point of approximately 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum reveals strong absorption bands in the visible region, which is attributed to the conjugation within the pyrazole ring and the electron-withdrawing nitro group. This property makes it suitable for applications in optoelectronics and photonics.

From an environmental standpoint, understanding the degradation pathways of 3-nitropyrazole is crucial for assessing its long-term impact on ecosystems. Studies have shown that under aerobic conditions, 3-nitropyrazole undergoes microbial degradation through nitro group reduction and subsequent ring cleavage reactions. These processes are facilitated by specific enzymes produced by soil microorganisms, leading to the formation of innocuous byproducts such as ammonium ions and carbon dioxide. However, further research is needed to evaluate its persistence under various environmental conditions.

In conclusion, 3-Nitropyrazole (CAS No. 26621-44-3) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as an intermediate for advanced materials, a lead compound in drug discovery, and a component in agrochemicals. As research continues to uncover new potential uses for this compound, its role in driving innovation across industries is expected to grow significantly.